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Compound of Interest

Compound Name: 3-(3-Bromophenyl)-1H-pyrazole

Cat. No.: B138289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
(3-Bromophenyl)-1H-pyrazole. Adherence to these procedures is essential to ensure a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment
3-(3-Bromophenyl)-1H-pyrazole is a hazardous substance that requires careful handling. The

primary risks include acute oral toxicity, skin irritation, serious eye irritation, and respiratory

irritation.

Table 1: Hazard Summary for 3-(3-Bromophenyl)-1H-pyrazole
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
Skull and crossbones Danger

H301: Toxic if

swallowed

Skin Irritation

(Category 2)
Exclamation mark Warning

H315: Causes skin

irritation

Eye Irritation

(Category 2)
Exclamation mark Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

Exclamation mark Warning
H335: May cause

respiratory irritation

Table 2: Recommended Personal Protective Equipment (PPE)

Body Part Required PPE
Specifications and
Remarks

Respiratory
N95 (US) or EN 149 (EU)

approved respirator

Required when handling the

solid powder to avoid

inhalation of dust.

Eyes/Face

Safety glasses with side

shields or goggles, and a face

shield

Goggles are required if there is

a risk of splashing. A face

shield provides additional

protection.

Hands
Chemical-resistant gloves

(e.g., nitrile)

Gloves must be inspected

before use and changed every

30 minutes or immediately if

contaminated.

Body
Laboratory coat (long-sleeved,

closed front)

Should be worn over personal

clothing. Consider a

disposable gown for extensive

handling.
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Experimental Protocols: Handling and Disposal
The following protocols provide step-by-step guidance for the safe handling and disposal of 3-
(3-Bromophenyl)-1H-pyrazole.

Protocol 1: Safe Handling of 3-(3-Bromophenyl)-1H-pyrazole

Preparation and Engineering Controls:

Work within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.[1]

Designate a specific area for handling this compound and line the work surface with

absorbent bench paper.

Personal Protective Equipment (PPE) Donning:

Don a laboratory coat, ensuring it is fully buttoned.

Put on two pairs of chemical-resistant gloves. The inner glove should be tucked under the

cuff of the lab coat, and the outer glove should go over the cuff.

Wear safety goggles and a face shield.

Fit-test and wear an N95 respirator.

Weighing and Aliquoting:

To minimize dust generation, perform all manipulations of the solid compound within the

fume hood.[1]

If possible, purchase pre-weighed amounts.

When weighing, tare a sealed container on the balance outside the fume hood. Inside the

hood, add the powder to the container and securely close it before re-weighing outside the

hood.
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Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Carefully remove and dispose of the outer pair of gloves in the designated halogenated

waste container.

Remove the remaining PPE in the reverse order it was put on.

Wash hands thoroughly with soap and water.

Protocol 2: Disposal of 3-(3-Bromophenyl)-1H-pyrazole and Contaminated Materials

Waste Segregation:

All waste containing 3-(3-Bromophenyl)-1H-pyrazole, including unused product,

contaminated consumables (e.g., pipette tips, weighing boats), and disposable PPE, must

be treated as hazardous waste.

This compound is a brominated organic compound and must be disposed of in a

designated, clearly labeled "Halogenated Organic Waste" container.[2] Do not mix with

non-halogenated waste.

Container Management:

Use a chemically resistant, leak-proof container for waste collection.

Keep the waste container closed except when adding waste.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Final Disposal:

Arrange for the disposal of the halogenated organic waste through a licensed hazardous

waste disposal service.[3] Incineration at a specialized facility is a common disposal

method for such compounds.[3]
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Emergency Procedures
Table 3: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][4]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give them 2-4 cupfuls of milk or water. Seek

immediate medical attention.[1]

In case of a spill, evacuate the area and prevent access. Wearing appropriate PPE, cover the

spill with an inert absorbent material and collect it into a sealed container for disposal as

halogenated organic waste.[1]

Workflow and Logical Relationships
The following diagram illustrates the essential steps for safely handling 3-(3-
Bromophenyl)-1H-pyrazole from preparation to disposal.
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Safe Handling Workflow for 3-(3-Bromophenyl)-1H-pyrazole
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Click to download full resolution via product page

Caption: A flowchart outlining the safe handling process for 3-(3-Bromophenyl)-1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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